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Compound Name: (S)-2-FLUOROPROPAN-1-OL
CAS No.: 877822-87-2
Cat. No.: B3043498
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Executive Summary: The Fluorine Effect

(S)-2-fluoropropan-1-ol (CAS: 3824-87-1 for racemate; specific enantiomer often referenced
under same or derivative CAS) is a high-value chiral building block in drug discovery. The
introduction of a fluorine atom at the C2 position of the propyl chain creates a dipole that
significantly alters the molecule's electronic and steric profile compared to its non-fluorinated
analog, 1-propanol.

For researchers, the critical utility of this compound lies in the gauche effect, where the C—F
and C-0O bonds preferentially adopt a gauche conformation, influencing the binding affinity of
the final drug candidate. This guide provides the definitive physicochemical data and validated
synthetic workflows required to utilize this synthon effectively.

Physicochemical Profile

The following data aggregates experimental values for 2-fluoropropan-1-ol. Note that boiling
point and density are scalar properties and are identical for the (S)-enantiomer, (R)-enantiomer,
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and racemate under achiral conditions. Optical rotation is the distinguishing vector.

Property Value Conditions |/ Context

@ 760 mmHg (Standard

Boiling Point 115°C
Atmosphere) [1][2]

Density 0.959 g/cm?3 @ 25 °C [1][3]

Refractive Index (
1.352 @ 20 °C, Sodium D-line [3]
)

Specific Rotation ( o 7o ¢=1.0, CHCIs (Specific to (S)-

) isomer) [3]
) Closed Cup (Flammable
Flash Point 33.3°C o
Liquid) [1]
Molecular Weight 78.09 g/mol CsH7FO
Appearance Colorless Liquid Clear, volatile

Technical Insight - Boiling Point Anomaly: The boiling point of 2-fluoropropan-1-ol (115 °C) is
significantly higher than that of 1-propanol (97 °C) and its isomer 1-fluoro-2-propanol (85 °C).
This elevation is attributed to the enhanced polarity of the C2-F bond reinforcing the
intermolecular hydrogen bonding network of the primary hydroxyl group, a phenomenon often
observed in

-fluoro alcohols.

Synthetic Methodology & Stereochemical Control

To ensure the isolation of the (S)-enantiomer, the synthesis must account for the
stereochemical inversion inherent in nucleophilic fluorination. The most robust route utilizes
(R)-Ethyl Lactate as the chiral pool precursor.

Retrosynthetic Logic
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e Fluorination Step: Conversion of the secondary alcohol in ethyl lactate to a fluoride using
DAST or Deoxo-Fluor proceeds via an

mechanism, causing inversion of configuration.

o (R)-Lactate precursor
(S)-Fluoro ester.

e Reduction Step: Reduction of the ester moiety to the primary alcohol preserves the
stereocenter at C2.

o (S)-Fluoro ester

(S)-Fluoro alcohol.

Validated Synthetic Workflow[7]

DAST or LiAIH4 or
Deoxo-Fluor NaBH4
(R)-Ethyl Lactate CH2CI2, -78°C | Deoxyfluorination SN2 Inversion 3 (S)-Ethyl-2-fluoropropionate THF, 0°C_o| Reduction Hydride Transfer 3 (S)-2-fluoropropan-1-ol
(Chiral Precursor) = (Inversion) (Intermediate) (Retention) (Target)

Y

Click to download full resolution via product page

Figure 1: Stereoselective synthesis of (S)-2-fluoropropan-1-ol via (R)-ethyl lactate inversion.

Detailed Protocol (Representative Scale)

« Activation/Fluorination: Charge a reactor with (R)-ethyl lactate (1.0 eq) in anhydrous DCM.
Cool to -78 °C. Slowly add Diethylaminosulfur trifluoride (DAST, 1.1 eq). The reaction inverts
the C2 center from (R) to (S).

* Quench & Isolation: Quench carefully with saturated NaHCOs (exothermic!). Extract with
DCM, dry over MgSOa4, and concentrate to yield (S)-ethyl-2-fluoropropionate.

e Reduction: Dissolve the intermediate in dry THF. Add LiAlH4 (1.0 eq) at 0 °C. Stir until ester
consumption is complete (monitored by TLC/GC).
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 Purification: Quench with Fieser method (Water/NaOH/Water). Filter precipitate. Distill the

filtrate to obtain pure (S)-2-fluoropropan-1-ol (bp 115 °C).

Analytical Validation & Quality Assurance

Trust in the chiral integrity of the building block is paramount. The following workflow ensures

both chemical and optical purity.

Analytical Workflow[8][9][10]
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Figure 2: Quality control decision tree for chiral fluorinated alcohols.
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Key Spectroscopic Markers

e F NMR: Look for a multiplet around -180 to -190 ppm (decoupled) or complex splitting due to
H-F coupling (

Hz).

 H NMR: The geminal proton at C2 (CH-F) typically appears as a distinct multiplet (dm)
shifted downfield (approx. 4.5-5.0 ppm) due to the electronegative fluorine.

o Chiral Chromatography: Use a column with chiral stationary phases capable of H-bond
interaction (e.g., Chiralcel OD-H or AD-H) to resolve the enantiomers.

Handling & Safety Profile

o Flammability: Flash point is 33.3 °C. Store in a flammables cabinet. Ground all equipment
during transfer to prevent static discharge ignition.

» Toxicity: Fluorinated alcohols can exhibit specific toxicity profiles different from their non-
fluorinated parents. Handle as a potential skin irritant and metabolic toxin.

e Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) to prevent moisture
uptake, which affects density measurements and reaction stoichiometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization and
Utilization of (S)-2-fluoropropan-1-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3043498/docs#technical-guide-physicochemical-
characterization-and-utilization-of-s-2-fluoropropan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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